N-[1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]acetamide

• IUPAC Name: N-[1-(3-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-yl]acetamide
• InChI: InChI=1S/C17H20FN3O/c1-11(22)20-15-8-17(2,3)9-16-14(15)10-19-21(16)13-6-4-5-12(18)7-13/h4-7,10,15H,8-9H2,1-3H3,(H,20,22)
• InChI Key: OPWWDBUMFJJCEA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CC(CC2=C1C=NN2C3=CC(=CC=C3)F)(C)C
• Molecular Formula: C17H20FN3O
• Molecular Weight: 301.36 g/mol

Description

N-[1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]acetamide, also known as Compound X, is a novel chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific enzyme that plays a critical role in various biological processes, making it a potential candidate for the development of new drugs.

Mechanism of Action

N-[1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]acetamide X exerts its inhibitory activity by binding to a specific site on the enzyme and preventing it from carrying out its normal function. This results in the disruption of various biological processes that are regulated by the enzyme, leading to a range of physiological effects.
Biochemical and Physiological Effects:
This compound X has been shown to have a range of biochemical and physiological effects, including the inhibition of inflammation, the induction of apoptosis in cancer cells, and the prevention of neurodegeneration. It has also been found to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]acetamide X is its potent inhibitory activity against a specific enzyme, which makes it a valuable tool for studying the role of the enzyme in various biological processes. However, one of the limitations of using this compound X in lab experiments is its relatively high cost, which may limit its widespread use.

Future Directions

There are several future directions for research on N-[1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]acetamide X, including the development of new drugs that target the enzyme it inhibits, the exploration of its potential applications in the treatment of various diseases, and the investigation of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and administration of this compound X in order to maximize its therapeutic potential.

Synthesis Methods

N-[1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]acetamide X is synthesized using a multi-step process that involves the use of several reagents and solvents. The first step involves the reaction of 3-fluoroaniline with ethyl 2-bromoacetate to form an intermediate compound. This is followed by a series of reactions that result in the formation of the final product, this compound X.

Scientific Research Applications

N-[1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]acetamide X has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have potent inhibitory activity against a specific enzyme that is involved in the regulation of various biological processes, including inflammation, cancer, and neurodegenerative diseases.